Cas no 444333-35-1 (Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-)

• Product Name: Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-
• CAS No: 444333-35-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 3988299
• Update Time: 2025-05-26

Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-

• Inchi： 1S/C12H16O/c1-9-4-3-5-10-8-11(13-2)6-7-12(9)10/h6-9H,3-5H2,1-2H3/t9-/m1/s1
• InChI Key： ZWHPNHBMKJDFAL-SECBINFHSA-N
• SMILES： [C@H]1(C)C2=C(C=C(OC)C=C2)CCC1

Additional information on Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-

Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- and Its Significance in Modern Chemical Research

Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- (CAS No. 444333-35-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, exhibits a unique combination of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a tetrahydronaphthalene core appended with a methoxy and methyl substituents at specific positions, along with the (1R) stereochemistry, imparts distinct chemical properties that are highly valuable for synthetic applications.

The structural motif of Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- is reminiscent of several natural products and pharmacophores that have demonstrated efficacy in treating various diseases. The tetrahydronaphthalene scaffold is known for its ability to mimic the binding pockets of enzymes and receptors, making it an attractive scaffold for drug design. The methoxy group at the 6-position introduces polarity and hydrogen bonding capabilities, while the methyl group at the 1-position contributes to steric hindrance and influences the molecule's overall shape and reactivity.

In recent years, there has been a surge in research focused on developing innovative synthetic methodologies for complex heterocyclic compounds like Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-. Advances in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers with high enantioselectivity. For instance, transition metal-catalyzed reactions such as palladium-catalyzed cross-coupling and rhodium-catalyzed hydrogenation have been instrumental in achieving the desired stereochemical outcomes. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact by minimizing waste generation.

The pharmaceutical industry has been particularly interested in exploring the potential of Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- as a building block for drug candidates. Its structural features suggest that it could interact with biological targets in multiple ways, making it a promising candidate for developing treatments against neurological disorders, inflammatory diseases, and even cancer. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in these conditions. However, further experimental validation is necessary to confirm these hypotheses.

One of the most exciting developments in the field has been the integration of machine learning algorithms into drug discovery pipelines. These algorithms can predict the biological activity of molecules based on their structural features with remarkable accuracy. By leveraging such tools, researchers have been able to accelerate the identification of promising candidates like Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)-. This approach not only saves time but also allows for the exploration of larger chemical spaces than traditional methods would permit.

The synthesis of Naphthalene, 1,2,3,4-tetrahydro-6-methoxy-1-methyl-, (1R)- presents unique challenges due to its complex stereochemistry. However， recent innovations in synthetic chemistry have provided new tools for overcoming these obstacles. For example， biocatalytic methods using engineered enzymes have emerged as a powerful alternative to traditional chemical synthesis. These enzymes can perform highly specific transformations under mild conditions， often with high enantioselectivity， which is crucial for producing enantiomerically pure compounds like this one.

In conclusion， Naphthalene， 1，2，3，4-tetrahydro-6-methoxy-1-methyl-) (CAS No.444333—35—l) represents an intriguing compound with significant potential in pharmaceutical research。 Its unique structural features and stereochemistry make it a valuable intermediate for developing novel therapeutic agents。 As synthetic methodologies continue to evolve， it is likely that we will see more applications of this compound in drug discovery and development。 The integration of computational tools and biocatalytic techniques will further enhance our ability to harness its potential， ultimately leading to more effective treatments for a wide range of diseases.